![molecular formula C17H19BrO4 B3934166 2-[3-(4-bromophenoxy)propoxy]-1,3-dimethoxybenzene](/img/structure/B3934166.png)
2-[3-(4-bromophenoxy)propoxy]-1,3-dimethoxybenzene
Overview
Description
2-[3-(4-bromophenoxy)propoxy]-1,3-dimethoxybenzene, also known as BPPB, is a chemical compound used in scientific research for its potential therapeutic properties. BPPB has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The exact mechanism of action of 2-[3-(4-bromophenoxy)propoxy]-1,3-dimethoxybenzene is not fully understood, but it is believed to act on a variety of cellular pathways. This compound has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and tyrosinase. It has also been shown to modulate the activity of certain receptors, including the N-methyl-D-aspartate (NMDA) receptor and the sigma-1 receptor.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective and antitumor properties, this compound has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[3-(4-bromophenoxy)propoxy]-1,3-dimethoxybenzene in scientific research is its relatively low toxicity compared to other compounds with similar properties. However, this compound is not readily available commercially and must be synthesized in the lab, which can be time-consuming and expensive.
Future Directions
There are several potential future directions for research on 2-[3-(4-bromophenoxy)propoxy]-1,3-dimethoxybenzene. One area of interest is the development of this compound-based therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the use of this compound as a tool for studying cellular pathways and receptor activity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in other areas such as cancer and cardiovascular disease.
Scientific Research Applications
2-[3-(4-bromophenoxy)propoxy]-1,3-dimethoxybenzene has been studied for its potential therapeutic properties in a variety of scientific fields, including neuroscience, cancer research, and cardiovascular disease. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to have antitumor properties and may be useful in the development of new cancer therapies. In cardiovascular disease, this compound has been shown to have vasodilatory effects and may be useful in the treatment of hypertension.
Properties
IUPAC Name |
2-[3-(4-bromophenoxy)propoxy]-1,3-dimethoxybenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrO4/c1-19-15-5-3-6-16(20-2)17(15)22-12-4-11-21-14-9-7-13(18)8-10-14/h3,5-10H,4,11-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYCOSSLJKGFYGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)OCCCOC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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